2-Phenylchromeno[4,3-d]pyrimidin-5-one

• IUPAC Name: 2-phenylchromeno[4,3-d]pyrimidin-5-one
• InChI: InChI=1S/C17H10N2O2/c20-17-13-10-18-16(11-6-2-1-3-7-11)19-15(13)12-8-4-5-9-14(12)21-17/h1-10H
• InChI Key: KZZYNRBZXBPQGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=C3C(=N2)C4=CC=CC=C4OC3=O
• Molecular Formula: C17H10N2O2
• Molecular Weight: 274.27 g/mol

Description

2-Phenylchromeno[4,3-d]pyrimidin-5-one is a fused heterocyclic compound featuring a coumarin (chromen-2-one) scaffold fused with a pyrimidinone ring and substituted with a phenyl group at the 2-position. For example, a structurally similar compound, 5-methyl-1-phenyl-3-(thieno[2,3-d]pyrimidin-4-yl)chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one, was prepared using FeCl₃-SiO₂ catalysis in ethanol with a 75% yield .

Comparison with Similar Compounds

Key Observations :

• FeCl₃-SiO₂ catalysis () offers high efficiency for chromeno-pyrimidinone fusion, while thiopyrano derivatives () require milder conditions but lower yields .
• Thioxo-substituted compounds () achieve moderate yields, suggesting that electron-withdrawing groups may complicate synthesis .

Pharmacological Profiles

• Antiviral Activity : B1 and its hydroxy-substituted analog (B4) demonstrate specific inhibition of WSSV, with B4 showing a lower yield (62.4%) but enhanced polarity due to the 4-hydroxyphenyl group .
• Anticancer Potential: Pyrido[4,3-d]pyrimidin-5-one derivatives () act as Wee-1 kinase inhibitors, highlighting the importance of the pyrimidinone core in targeting cell cycle regulators. Chromeno analogs may exhibit similar mechanisms .
• Structural Corrections : Misassignment of substituent positions (e.g., benzyl vs. phenyl in ) underscores the need for precise synthesis validation to ensure biological reproducibility .